N-{2-[4-(4-methoxyphenyl)piperazino]-2-oxoethyl}-1-benzofuran-2-carboxamide

Specification

• Molecular Formula: C22H23N3O4
• Molecular Weight: 393.4 g/mol
• IUPAC Name: N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl]-1-benzofuran-2-carboxamide
• Standard InChI: InChI=1S/C22H23N3O4/c1-28-18-8-6-17(7-9-18)24-10-12-25(13-11-24)21(26)15-23-22(27)20-14-16-4-2-3-5-19(16)29-20/h2-9,14H,10-13,15H2,1H3,(H,23,27)
• Standard InChI Key: QBVASFAXKDSXNA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)CNC(=O)C3=CC4=CC=CC=C4O3

Introduction

N-{2-[4-(4-methoxyphenyl)piperazino]-2-oxoethyl}-1-benzofuran-2-carboxamide is a complex organic compound that combines elements of benzofuran and piperazine, linked through an oxoethyl bridge. This compound is of interest in pharmaceutical and chemical research due to its potential biological activities and structural complexity.

Synthesis and Preparation

The synthesis of N-{2-[4-(4-methoxyphenyl)piperazino]-2-oxoethyl}-1-benzofuran-2-carboxamide typically involves several steps, including the formation of the benzofuran core and the introduction of the piperazine moiety. The benzofuran can be synthesized from o-hydroxyacetophenone and chloroacetone. The piperazine part is often introduced via a condensation reaction with an appropriate oxoethyl derivative.

Synthesis Steps

• Formation of Benzofuran Core:

  • React o-hydroxyacetophenone with chloroacetone to form the benzofuran.

• Introduction of Piperazine Moiety:

  • Synthesize the oxoethyl derivative of the piperazine.

  • Condense this derivative with the benzofuran core to form the final compound.

Potential Therapeutic Areas

• Anticancer Activity: Due to the benzofuran core, this compound may exhibit anticancer properties.

• Central Nervous System (CNS) Drugs: The piperazine moiety suggests potential applications in CNS disorders.